Cas no 55327-31-6 (2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 55327-31-6
• MF: C₁₁H₈BrNOS
• MW: 282.156320571899
• CID: 352224
• PubChem ID: 12307266
• Update Time: 2025-11-02

2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxaldehyde, 2-(4-bromophenyl)-4-methyl-
• 2-(4-bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• DTXSID90486894
• 55327-31-6
• 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C11H8BrNOS/c1-7-10(6-14)15-11(13-7)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： ZFHYWTPSCWCVSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(C)=C(C=O)S1

Computed Properties

• Exact Mass: 280.95104
• Monoisotopic Mass: 280.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Additional information on 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde

Recent Advances in the Study of 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS: 55327-31-6)

2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS: 55327-31-6) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, structural properties, and biological activities, particularly its role as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's unique structure, featuring a bromophenyl group and a thiazole ring, makes it a versatile scaffold for the development of novel therapeutic agents. Researchers have focused on optimizing its synthesis to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde, facilitating its use in broader research contexts.

In addition to its synthetic utility, 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit antimicrobial and anti-inflammatory properties, although further in vitro and in vivo studies are required to validate these findings. The compound's mechanism of action is believed to involve interaction with specific cellular targets, such as enzymes or receptors, but detailed mechanistic studies are still ongoing.

One of the most promising applications of this compound is its use as a building block in the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, it has been incorporated into the design of kinase inhibitors and other small-molecule therapeutics. The bromophenyl moiety, in particular, offers opportunities for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent publications have also explored the compound's potential in materials science, where its unique electronic properties could be harnessed for the development of organic semiconductors or sensors. While this area of research is still in its early stages, the versatility of 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde suggests that it may find applications beyond traditional medicinal chemistry.

In conclusion, 2-(4-Bromophenyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS: 55327-31-6) represents a valuable compound in the toolkit of chemical biologists and medicinal chemists. Its synthetic accessibility, structural versatility, and potential biological activities make it a subject of ongoing research. Future studies will likely focus on elucidating its mechanistic pathways, optimizing its pharmacological properties, and exploring its applications in diverse scientific fields. This brief underscores the importance of continued investigation into this compound to unlock its full potential in drug discovery and beyond.